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Compound of Interest

Compound Name:
1,3-Dichloro-6-

methoxyisoquinoline

Cat. No.: B1344057 Get Quote

Information regarding 1,3-Dichloro-6-methoxyisoquinoline is not readily available in public

chemical databases. Extensive searches did not yield a specific CAS number or molecular

formula for this particular compound.

While data for the requested molecule is elusive, comprehensive information is available for

structurally similar compounds, which may be of interest to researchers, scientists, and drug

development professionals. This technical guide provides available data on these related

isoquinoline derivatives.

Closely Related Compounds
Detailed chemical and physical properties are available for the following related compounds:

1,3-Dichloroisoquinoline

1,3-Dichloro-6,7-dimethoxyisoquinoline

1,3-Dichloro-6-methylisoquinoline

Data Presentation
The following tables summarize the key quantitative data for these related compounds for easy

comparison.
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Table 1: Chemical Identifiers

Compound Name CAS Number Molecular Formula

1,3-Dichloroisoquinoline 7742-73-6[1] C₉H₅Cl₂N[1]

1,3-Dichloro-6,7-

dimethoxyisoquinoline
24623-42-5[2][3] C₁₁H₉Cl₂NO₂[2][3]

1,3-Dichloro-6-

methylisoquinoline
21902-38-5[4] C₁₀H₇Cl₂N[4]

Table 2: Physical Properties

Compound Name Molecular Weight Melting Point (°C)

1,3-Dichloroisoquinoline 198.05 g/mol [1] 121-122

1,3-Dichloro-6,7-

dimethoxyisoquinoline
258.10 g/mol [2] Not available

1,3-Dichloro-6-

methylisoquinoline
212.073 g/mol [4] Not available

Experimental Protocols
Due to the lack of specific information for 1,3-Dichloro-6-methoxyisoquinoline, a detailed

experimental protocol for its synthesis or use cannot be provided. However, a general synthetic

approach for a related compound, 1-chloro-3,6-dimethoxyisoquinoline, has been proposed.

This multi-step synthesis commences from commercially available starting materials and

involves several key transformations.

Proposed Synthesis of 1-Chloro-3,6-dimethoxyisoquinoline:

A plausible synthetic route involves the following key steps:

Preparation of (3-methoxyphenyl)acetonitrile: This initial step involves the nucleophilic

substitution of the chloride in m-methoxybenzyl chloride with cyanide.
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Reduction to 2-(3-methoxyphenyl)ethanamine: The nitrile group is reduced to a primary

amine, for example, through catalytic hydrogenation.

Formylation: The primary amine is converted to its formamide derivative.

Bischler-Napieralski Cyclization: This intramolecular electrophilic aromatic substitution

reaction forms the dihydroisoquinoline ring.

Aromatization: The dihydroisoquinoline is oxidized to the corresponding isoquinoline.

Introduction of the second methoxy group and chlorination: The final steps involve the

introduction of the second methoxy group and a chloro functionality. An alternative approach

is the direct chlorination of a 3,6-dimethoxyisoquinoline-1(2H)-one precursor using a

chlorinating agent like phosphorus oxychloride (POCl₃).

Visualization of Synthetic Workflow
As a specific signaling pathway or experimental workflow involving 1,3-Dichloro-6-
methoxyisoquinoline could not be identified, a diagram for such a process cannot be

generated. However, a generalized workflow for the synthesis of a related compound, 1-chloro-

3,6-dimethoxyisoquinoline, is presented below.

Starting Material Intermediate 1 Intermediate 2 Intermediate 3 Intermediate 4 Intermediate 5 Intermediate 6 Final Product

m-Methoxybenzyl chloride (3-Methoxyphenyl)acetonitrileNaCN 2-(3-Methoxyphenyl)ethanamineReduction N-[2-(3-Methoxyphenyl)ethyl]formamideFormylation 6-Methoxy-3,4-dihydroisoquinoline

Bischler-Napieralski
Cyclization 6-MethoxyisoquinolineOxidation 3,6-Dimethoxyisoquinoline-1(2H)-one

Further
Functionalization 1-Chloro-3,6-dimethoxyisoquinolineChlorination (e.g., POCl3)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-chloro-3,6-dimethoxyisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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